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Cat. No.: B190828

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Corilagin, a potent ellagitannin, isolated from
various plant sources. It details the compound's yield, outlines its extraction and quantification,
and compares its biological activities with supporting experimental data and pathway
visualizations to aid in research and development.

Introduction to Corilagin

Corilagin (B-1-O-galloyl-3,6-(R)-hexahydroxydiphenoyl-d-glucose) is a hydrolyzable tannin
found in a wide array of medicinal plants.[1] As a member of the polyphenol family, it has
garnered significant scientific interest due to its broad-spectrum therapeutic properties,
including antioxidant, anti-inflammatory, and antitumor activities.[1][2] Its multifaceted
mechanism of action makes it a promising candidate for drug development. This guide focuses
on comparing Corilagin derived from different botanical origins to inform sourcing and
application strategies.

Plant Sources and Corilagin Content

Corilagin is distributed across numerous plant families. The yield of Corilagin can vary
significantly depending on the plant species, the part of the plant used, geographical location,
and the extraction method employed. The families Euphorbiaceae, Combretaceae, and
Geraniaceae are particularly rich sources.[3] A summary of Corilagin content from several
notable plant sources is presented below.
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Table 1: Corilagin Content in Various Plant Sources

Corilagin
Plant Species Family Plant Part Content (% Reference
wiw or pglg)
Phyllanthus ) 2.28% (in water-
Euphorbiaceae Whole Plant [4]
amarus alcohol extract)
o _ 6.7% (in
Phyllanthus niruri  Euphorbiaceae Leaves [5]
agueous extract)
Phyllanthus 619 pg/g (in
'y ] Euphorbiaceae Whole Plant Ha 'g ( [6]
urinaria alcoholic extract)
Phyllanthus ) 0.45% (in hydro-
) Euphorbiaceae Whole Plant ) [7]
maderaspatensis alcoholic extract)
o High
Terminalia ) ]
Combretaceae Fruit concentrations [81[9][10]
chebula
reported
Geranium )
] . Geraniaceae Whole Plant 1.69 mg/g [11]
wilfordii
_ Highest content
Dimocarpus .
Sapindaceae Seed among 10 [12]
longan

screened plants

Experimental Protocols: From Plant to Pure
Compound

The isolation and quantification of Corilagin are critical for research and development. A typical
workflow involves extraction, purification, and analytical quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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